Cas no 15090-13-8 (1-Propanamine,N,N-dimethyl-3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-)

• Product Name: 1-Propanamine,N,N-dimethyl-3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-
• CAS No: 15090-13-8
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 179425
• PubChem ID: 203749
• Update Time: 2025-04-19

1-Propanamine,N,N-dimethyl-3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-dimethyl-3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-
• 1-Benzyl-5-[3-(dimethylamino)propoxy]-3-methyl-1H-pyrazole
• 3-(2-benzyl-5-methylpyrazol-3-yl)oxy-N,N-dimethylpropan-1-amine
• 15090-13-8
• BRN 0815973
• DTXSID70164648
• B-329
• Pyrazole, 1-benzyl-5-(3-(dimethylamino)propoxy)-3-methyl-
• 1-Benzyl-5-(3-(dimethylamino)propoxy)-3-methylpyrazole

• Inchi： 1S/C16H23N3O/c1-14-12-16(20-11-7-10-18(2)3)19(17-14)13-15-8-5-4-6-9-15/h4-6,8-9,12H,7,10-11,13H2,1-3H3
• InChI Key： SUIGSTVLZGUYBQ-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NN1CC1C=CC=CC=1)CCCN(C)C

Computed Properties

• Exact Mass: 273.18429
• Monoisotopic Mass: 273.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 422.5°Cat760mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.542
• PSA: 30.29